2-Undecanone
2-Undecanone
Undecan-2-one is a dialkyl ketone with methyl and nonyl as the two alkyl groups. It has a role as a rodenticide and a plant metabolite. It is a dialkyl ketone and a methyl ketone.
2-Undecanone is a natural product found in Francisella tularensis, Zanthoxylum myriacanthum, and other organisms with data available.
2-Undecanone is a metabolite found in or produced by Saccharomyces cerevisiae.
2-Undecanone is a natural product found in Francisella tularensis, Zanthoxylum myriacanthum, and other organisms with data available.
2-Undecanone is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
112-12-9
VCID:
VC21116080
InChI:
InChI=1S/C11H22O/c1-3-4-5-6-7-8-9-10-11(2)12/h3-10H2,1-2H3
SMILES:
CCCCCCCCCC(=O)C
Molecular Formula:
C11H22O
Molecular Weight:
170.29 g/mol
2-Undecanone
CAS No.: 112-12-9
Cat. No.: VC21116080
Molecular Formula: C11H22O
Molecular Weight: 170.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Undecan-2-one is a dialkyl ketone with methyl and nonyl as the two alkyl groups. It has a role as a rodenticide and a plant metabolite. It is a dialkyl ketone and a methyl ketone. 2-Undecanone is a natural product found in Francisella tularensis, Zanthoxylum myriacanthum, and other organisms with data available. 2-Undecanone is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 112-12-9 |
| Molecular Formula | C11H22O |
| Molecular Weight | 170.29 g/mol |
| IUPAC Name | undecan-2-one |
| Standard InChI | InChI=1S/C11H22O/c1-3-4-5-6-7-8-9-10-11(2)12/h3-10H2,1-2H3 |
| Standard InChI Key | KYWIYKKSMDLRDC-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCC(=O)C |
| Canonical SMILES | CCCCCCCCCC(=O)C |
| Boiling Point | 231.5 °C BP: 231.5 to 232.5 °C at 761 mm Hg; 99 °C at 7 mm Hg 231.00 to 232.00 °C. @ 760.00 mm Hg |
| Colorform | Oily liquid Colorless liquid |
| Flash Point | 192 °F (89 °C) (Closed cup) |
| Melting Point | 15 °C |
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